N-[1-(2,5-dimethoxyphenyl)ethyl]-3-phenylbutanamide
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Overview
Description
N-[1-(2,5-dimethoxyphenyl)ethyl]-3-phenylbutanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as 2C-E, a psychedelic drug that has been used recreationally. However,
Mechanism of Action
The mechanism of action of N-[1-(2,5-dimethoxyphenyl)ethyl]-3-phenylbutanamide involves its binding to serotonin receptors in the brain. This binding results in the activation of these receptors, leading to changes in neurotransmitter release and ultimately affecting behavior.
Biochemical and Physiological Effects
Research has shown that this compound can produce a range of biochemical and physiological effects. These effects include changes in heart rate, blood pressure, and body temperature. Additionally, this compound has been found to alter mood and perception, leading to its use as a psychedelic drug.
Advantages and Limitations for Lab Experiments
The advantages of using N-[1-(2,5-dimethoxyphenyl)ethyl]-3-phenylbutanamide in lab experiments include its high affinity for serotonin receptors, which makes it a useful tool for studying the central nervous system. However, the limitations of using this compound include its potential for abuse and the lack of information on its long-term effects.
Future Directions
There are several future directions that could be explored in the study of N-[1-(2,5-dimethoxyphenyl)ethyl]-3-phenylbutanamide. One potential area of research is the development of new compounds that have similar effects but without the potential for abuse. Additionally, further research could be done to better understand the long-term effects of this compound on the central nervous system. Finally, the use of this compound in the treatment of certain psychiatric disorders could also be explored.
Synthesis Methods
The synthesis of N-[1-(2,5-dimethoxyphenyl)ethyl]-3-phenylbutanamide involves the reaction of 2,5-dimethoxyphenethylamine with 3-phenylbutyryl chloride. This reaction is typically carried out in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization.
Scientific Research Applications
N-[1-(2,5-dimethoxyphenyl)ethyl]-3-phenylbutanamide has been used in scientific research to study its effects on the central nervous system. This compound has been found to have a high affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep.
properties
IUPAC Name |
N-[1-(2,5-dimethoxyphenyl)ethyl]-3-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c1-14(16-8-6-5-7-9-16)12-20(22)21-15(2)18-13-17(23-3)10-11-19(18)24-4/h5-11,13-15H,12H2,1-4H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJNQPZGCWQVOCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)NC(C)C1=C(C=CC(=C1)OC)OC)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.